Cas no 2243514-53-4 (8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid)

• Product Name: 8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid
• CAS No: 2243514-53-4
• MF: C₂₅H₁₈N₂O₄
• MW: 410.421426296234
• CID: 5194309
• PubChem ID: 165605994
• Update Time: 2025-06-11

8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinecarboxylic acid, 8-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid

• Inchi： 1S/C25H18N2O4/c28-24(29)20-12-11-15-6-5-13-26-22(15)23(20)27-25(30)31-14-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-13,21H,14H2,(H,27,30)(H,28,29)
• InChI Key： LUZLIMCLHINBGG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C(O)=O)C=2NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C=CC=1

Additional information on 8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid

Introduction to 8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid (CAS No. 2243514-53-4)

8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid, also known by its CAS number 2243514-53-4, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a fluorenylmethoxycarbonyl (Fmoc) protecting group with a quinoline scaffold. The Fmoc group is widely used in peptide synthesis for the protection of amino groups, while the quinoline core is a versatile platform for the development of various bioactive molecules.

The molecular formula of 8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid is C₂₆H₂₁N₃O₄, and it has a molecular weight of approximately 435.46 g/mol. The compound's structure features a central quinoline ring with an amino group at the 8-position, which is protected by the Fmoc group. Additionally, a carboxylic acid group is attached to the 7-position of the quinoline ring, contributing to its overall chemical reactivity and biological activity.

In recent years, 8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel therapeutic agents. The Fmoc protection allows for precise control over the reactivity of the amino group, making it an ideal candidate for multi-step synthetic processes. This property is particularly valuable in the development of complex molecules with high therapeutic potential.

The quinoline scaffold itself has a rich history in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities. For instance, quinolines have been shown to possess antimalarial, antibacterial, and anticancer properties. The addition of the Fmoc group to the quinoline structure can further enhance these activities by modulating the compound's pharmacokinetic and pharmacodynamic properties.

Recent research has also focused on the use of 8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid in the development of targeted therapies. For example, studies have explored its potential as a prodrug that can be selectively activated in specific cellular environments. This approach leverages the unique chemical properties of the compound to achieve enhanced therapeutic efficacy while minimizing side effects.

In addition to its applications in drug discovery, 8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid has also been investigated for its use in diagnostic imaging and biosensing technologies. The fluorescent properties of the Fmoc group make it an attractive candidate for developing probes that can be used to monitor biological processes at the molecular level. This dual functionality—combining therapeutic and diagnostic capabilities—holds great promise for advancing personalized medicine and precision healthcare.

The synthesis of 8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid typically involves several well-established chemical reactions. One common approach is to start with 7-bromoquinoline and sequentially introduce the amino and carboxylic acid functionalities, followed by Fmoc protection. This multi-step process requires careful optimization to ensure high yields and purity, which are critical for downstream applications in research and development.

The physical and chemical properties of 8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's structure and behavior in different solvents and environments, which are essential for understanding its potential applications.

In conclusion, 8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)quinoline-7-carboxylic acid (CAS No. 2243514-53-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers significant opportunities for developing novel therapeutic agents, diagnostic tools, and advanced materials. As research in this area continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on human health and well-being.